Cas no 111760-46-4 (2-Piperazinemethanamine,N-methyl-)
111760-46-4 structure
Product Name:2-Piperazinemethanamine,N-methyl-
CAS No:111760-46-4
MF:C6H15N3
MW:129.203400850296
CID:129384
PubChem ID:19763571
Update Time:2025-04-18
2-Piperazinemethanamine,N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinemethanamine,N-methyl-
- 2-Piperazinemethanamine,N-methyl-(9CI)
- SCHEMBL2917922
- N-Methyl-1-piperazin-2-ylmethanamine
- 111760-46-4
- AKOS006379639
-
- Inchi: 1S/C6H15N3/c1-7-4-6-5-8-2-3-9-6/h6-9H,2-5H2,1H3
- InChI Key: QVLKNRYIITUDPI-UHFFFAOYSA-N
- SMILES: N1CCNCC1CNC
Computed Properties
- Exact Mass: 129.126597491g/mol
- Monoisotopic Mass: 129.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 74.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 36.1Ų
2-Piperazinemethanamine,N-methyl- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
111760-46-4 (2-Piperazinemethanamine,N-methyl-) Related Products
- 106-55-8(2,5-Dimethylpiperazine)
- 75336-86-6((2R)-2-methylpiperazine)
- 65974-17-6(2-Methyl-1,4-diazepane)
- 108-49-6(2,6-Dimethylpiperazine)
- 109-07-9(2-Methylpiperazine)
- 2815-34-1(trans-2,5-Dimethylpiperazine)
- 74879-18-8((2S)-2-Methylpiperazine)
- 21655-48-1(cis-2,6-Dimethylpiperazine)
- 6284-84-0((2S,5S)-2,5-dimethylpiperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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